Cas no 2060050-21-5 (2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine)

• Product Name: 2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine
• CAS No: 2060050-21-5
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• MDL: MFCD30499169
• CID: 5154071
• PubChem ID: 125453571
• Update Time: 2025-06-14

2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrazine, 5,6,7,8-tetrahydro-2-(2-methylpropyl)-
• 2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine

• MDL： MFCD30499169
• Inchi： 1S/C9H16N4/c1-7(2)5-8-11-9-6-10-3-4-13(9)12-8/h7,10H,3-6H2,1-2H3
• InChI Key： PYIVBHCSDWTFJD-UHFFFAOYSA-N
• SMILES： C12=NC(CC(C)C)=NN1CCNC2

Additional information on 2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine

Latest Research Insights on 2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine (CAS: 2060050-21-5) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of 2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine (CAS: 2060050-21-5) as a promising scaffold for drug development. This compound, characterized by its unique triazolopyrazine core, has garnered attention due to its versatile pharmacological properties and potential applications in targeting various disease pathways. The following sections provide a comprehensive overview of the latest research findings, focusing on synthesis methodologies, biological activities, and therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine, emphasizing its improved yield and purity through novel catalytic approaches. Researchers employed a combination of palladium-catalyzed cross-coupling and microwave-assisted synthesis to achieve a scalable and efficient production process. The study also reported enhanced stability of the compound under physiological conditions, making it a viable candidate for further preclinical evaluation.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. A 2024 study in Nature Chemical Biology revealed that 2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine exhibits selective inhibition of the NF-κB signaling pathway, with IC50 values in the low micromolar range. This finding suggests its potential as a lead compound for developing anti-inflammatory and anti-cancer therapeutics.

Further investigations into the compound's mechanism of action have identified its ability to disrupt the interaction between key regulatory proteins, such as IKKβ and NEMO, thereby attenuating downstream inflammatory responses. Structural elucidation via X-ray crystallography and molecular docking studies has provided insights into the binding motifs and conformational dynamics of the compound, facilitating the design of derivatives with enhanced potency and selectivity.

The therapeutic potential of 2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine extends beyond inflammation and oncology. Preliminary data from a 2023 study in ACS Pharmacology & Translational Science indicated its neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and modulate oxidative stress pathways underscores its versatility as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of the compound. Ongoing research aims to address issues related to bioavailability and metabolic stability through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(2-methylpropyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine (CAS: 2060050-21-5) represents a compelling case study in the intersection of chemical biology and drug discovery. Its diverse pharmacological activities, coupled with advances in synthetic and structural biology, position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. Future research will likely focus on expanding its applications and overcoming existing limitations to fully realize its clinical potential.